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Compound of Interest

Compound Name:
2,3-Difluoro-6-

methoxybenzaldehyde

Cat. No.: B067421 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for handling 2,3-
Difluoro-6-methoxybenzaldehyde in a laboratory setting. The following procedures are

designed for researchers, scientists, and professionals in drug development to ensure safe

handling, storage, and disposal of this chemical.

Chemical and Physical Properties
A summary of the key quantitative data for 2,3-Difluoro-6-methoxybenzaldehyde is presented

below.

Property Value

Molecular Formula C₈H₆F₂O₂

Molecular Weight 172.13 g/mol

Melting Point 55-57 °C[1]

Boiling Point 233 °C at 760 mmHg[1]

Flash Point 92.1 °C[1]

Density 1.289 g/cm³[1]

Storage Temperature 2-8 °C under inert gas (Nitrogen or Argon)[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
2,3-Difluoro-6-methoxybenzaldehyde is classified as a hazardous chemical that can cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[2][3] Adherence to the

following PPE guidelines is mandatory.

PPE Category Specification

Eye and Face Protection

Chemical splash goggles meeting EN166 (EU)

or ANSI Z.87.1 standards. A face shield should

be worn over goggles when there is a risk of

splashing or explosion.[4][5]

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber).

Inspect gloves before each use and consult the

manufacturer's chemical resistance guide.[4]

Skin and Body Protection

A flame-resistant lab coat, fully buttoned, worn

over long pants and closed-toe shoes.[4] Avoid

polyester or acrylic clothing.[4]

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood. If ventilation is inadequate or dust is

generated, a NIOSH-approved respirator is

required.[4][6]

Experimental Protocol: Safe Handling and Usage
Strict adherence to the following step-by-step protocol is crucial for minimizing exposure and

ensuring a safe laboratory environment.

1. Preparation and Engineering Controls:

Ensure a calibrated chemical fume hood is operational.
Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[7]
Prepare all necessary equipment and reagents before handling the chemical.
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2. Donning Personal Protective Equipment (PPE):

Put on the required PPE in the following order: lab coat, closed-toe shoes, long pants,
chemical-resistant gloves, and safety goggles. A face shield should be added if a splash
hazard exists.

3. Chemical Handling:

Conduct all manipulations of 2,3-Difluoro-6-methoxybenzaldehyde within a certified
chemical fume hood.
Avoid the formation of dust and aerosols.[2]
Use compatible tools (e.g., spatulas, glassware) for transferring the chemical.
Keep the container tightly closed when not in use.[2]

4. Post-Handling Procedures:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2]
Clean the work area and any contaminated equipment.
Remove PPE in a manner that avoids self-contamination.

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.

In case of eye contact: Immediately rinse cautiously with water for several minutes.[2][3]

Remove contact lenses if present and easy to do. Continue rinsing and seek medical

attention.[2][3]

In case of skin contact: Wash the affected area with plenty of soap and water.[2][3] If skin

irritation occurs, seek medical advice.[2] Remove contaminated clothing and wash it before

reuse.

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[2][3] If the person feels unwell, call a poison center or doctor.[2]

If swallowed: Rinse the mouth with water.[8] Do not induce vomiting. Seek immediate

medical attention.
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Disposal Plan
All waste containing 2,3-Difluoro-6-methoxybenzaldehyde must be treated as hazardous

waste.

Solid Waste: Collect any solid residue, contaminated lab supplies (e.g., gloves, weighing

paper), and empty containers in a designated, labeled hazardous waste container.

Liquid Waste: Unused chemical or solutions should be collected in a separate, labeled

hazardous waste container. Do not pour down the drain.

Disposal: All chemical waste must be disposed of through an approved waste disposal plant.

[2] Follow all local, state, and federal regulations for hazardous waste disposal.
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Caption: Workflow for Safe Handling of 2,3-Difluoro-6-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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